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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863

An In-depth Technical Guide to the Stability and Storage of 4-Nitrobenzaldehyde-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Nitrobenzaldehyde-d4. The information presented is crucial for
maintaining the integrity and purity of this compound in research and development settings.
While specific stability data for the deuterated form (d4) is not extensively available, the
following information is based on the well-documented properties of its non-deuterated
analogue, 4-Nitrobenzaldehyde. The isotopic labeling is not expected to significantly alter the
compound's macroscopic stability or storage requirements.

Chemical and Physical Properties

Understanding the fundamental properties of 4-Nitrobenzaldehyde-d4 is essential for its
proper handling and storage. The compound is a yellow crystalline solid under standard
conditions.[1][2][3]

Table 1: Physical and Chemical Properties of 4-Nitrobenzaldehyde
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Property Value References
Yellow to brown crystalline

Appearance [2][3][41[5]
powder

Molecular Formula C7HD4aNO3

Molecular Weight ~155.15 g/mol

Melting Point 103-106 °C [2][5][6]

Soluble in acetone, ethanol,
Solubility benzene, and diethyl ether; [2][517]

sparingly soluble in water.

| Chemical Stability | Stable under recommended storage conditions at room temperature. |[4]

[71i8] |

Stability Profile

4-Nitrobenzaldehyde is chemically stable under standard ambient conditions, such as room
temperature. However, its stability can be compromised by exposure to certain environmental
factors and incompatible materials.

Conditions to Avoid

To prevent degradation, it is imperative to protect the compound from:
e Moisture: The compound should be stored in a dry environment.[3]

o Air: Some sources recommend storing under an inert atmosphere to prevent potential
oxidation or other air-sensitive reactions.[3][9]

 Light: Direct sunlight should be avoided as it can provide the energy for photochemical
degradation.[1][3]

o High Temperatures: Elevated temperatures can lead to decomposition.[1][3] It is
recommended to store below +30°C.[1][5]
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» Dust Formation: Finely dispersed dust can form explosive mixtures with air.[7]

Incompatible Materials

Contact with the following substances should be avoided to prevent hazardous reactions:
e Strong Oxidizing Agents: Can lead to violent reactions.[1][7][8][9][10]
e Strong Bases: Incompatible with the compound.[1][8][9]

o Strong Reducing Agents: Should be avoided.[1][8][9]

Hazardous Decomposition Products

In the event of a fire, thermal decomposition may produce hazardous gases and vapors,
including:

o Carbon oxides (CO, CO2)[8]
» Nitrogen oxides (NOXx)[8]

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the chemical integrity of 4-
Nitrobenzaldehyde-d4. The following guidelines are based on safety data sheets for the non-
deuterated compound.

Table 2: Summary of Recommended Storage Conditions
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Parameter Recommendation References

] Store in the original,
Container . . [1][4][9][11]
tightly closed container.

Store in a dry, well-ventilated
Atmosphere [L][4]e]11]
place.

Consider storing under an inert ]
atmosphere.

Store in a cool place, below

Temperature 1][5
P +30°C. [

| Location | Store away from incompatible materials and foodstuff containers. |[1][4][11] |

For handling, it is advised to work in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust.[1] Standard personal protective equipment, including safety
glasses, chemical-resistant gloves, and a lab coat, should be worn.[1][8][12] Avoid all personal

contact with the substance.[7]

Logical Workflow for Ensuring Stability

The following diagram illustrates the logical workflow for maintaining the stability of 4-
Nitrobenzaldehyde-d4, from receiving the compound to its long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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